4-(4-Fluorophenyl)-4-methylpentan-2-one

Specification

• CAS No.: 565-37-7
• Molecular Formula: C12H15FO
• Molecular Weight: 194.24 g/mol
• IUPAC Name: 4-(4-fluorophenyl)-4-methylpentan-2-one
• Standard InChI: InChI=1S/C12H15FO/c1-9(14)8-12(2,3)10-4-6-11(13)7-5-10/h4-7H,8H2,1-3H3
• Standard InChI Key: JBQJIHLKNRXCFK-UHFFFAOYSA-N
• SMILES: CC(=O)CC(C)(C)C1=CC=C(C=C1)F
• Canonical SMILES: CC(=O)CC(C)(C)C1=CC=C(C=C1)F

Introduction

Synthesis

The synthesis of 4-(4-Fluorophenyl)-4-methylpentan-2-one typically involves Friedel-Crafts acylation or related methods. A general approach includes:

• Starting Materials:

  • 4-Fluorobenzene

  • Acetone or methyl ethyl ketone

  • Catalysts such as aluminum chloride (AlCl₃)

• Reaction Steps:

  • The fluorobenzene undergoes electrophilic substitution with a ketone derivative in the presence of a Lewis acid catalyst.

  • The reaction forms the desired product with high regioselectivity.

• Purification:

  • The crude product is purified using recrystallization or chromatography to ensure high purity.

Pharmaceutical Research

The fluorinated phenyl group in this compound makes it a candidate for drug discovery, particularly for its potential activity as a central nervous system stimulant or other therapeutic effects. Fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

Chemical Intermediary

This compound serves as an intermediate in organic synthesis, especially for creating more complex molecules with pharmaceutical or agrochemical relevance.

Analytical Standards

Due to its unique structure, it can be used as a reference standard in analytical chemistry, particularly in mass spectrometry and chromatography.

Safety and Handling

Aspect	Details
Toxicity	Limited data available; likely requires careful handling due to fluorine content
Storage Conditions	Store in a cool, dry place away from light and moisture
Hazard Identification	May cause irritation upon contact; proper protective equipment is recommended

Research Findings

Although specific studies on this compound are scarce, fluorinated ketones generally exhibit unique biological properties due to their ability to interact with enzymes and receptors selectively. Further research could explore:

• Potential as a precursor for designing psychoactive substances.

• Use in agricultural chemistry for pest control formulations.

• Role in material science for developing advanced polymers or coatings.